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Prepared by: Gemini, Senior Application Scientist

Introduction: Beyond the Label

Propylamine hydrobromide (CAS No. 5003-71-4), also known as 3-bromopropylamine
hydrobromide, is a bifunctional reagent widely employed in pharmaceutical and materials
science research to introduce the propylamine functional group.[1] While its utility is significant,
a comprehensive understanding of its hazard profile is paramount for ensuring the safety of
laboratory personnel. This guide moves beyond a simple recitation of Safety Data Sheet (SDS)
entries to provide a deeper, mechanism-driven understanding of the risks associated with this
compound and to establish robust, self-validating protocols for its handling. As an amine salt,
its properties are dictated by the interplay between the propylamine cation and the bromide
anion, influencing its reactivity, stability, and toxicological profile.

Section 1: Hazard Profile and Chemical Identity

Propylamine hydrobromide is classified under the Globally Harmonized System (GHS) as a
hazardous substance that requires careful management. The primary hazards are direct
irritation to the skin, eyes, and respiratory system.[2]

GHS Classification and Rationale
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The compound's classification stems from the inherent reactivity of the amine group and the
acidic nature of the hydrobromide salt.

Hazard

Hazard Class Category Signal Word GHS Pictogram
Statement

Skin H315: Causes GHSO07

Corrosion/Irritatio 2 skin irritation[2] Warning (Exclamation

n [31[41[5] Mark)[1][6]

H319: Causes

Serious Eye 5 /oA serious eye

Damage/Irritation irritation[2][3][4]
(5]

Specific Target H335: May

Organ Toxicity cause respiratory

(Single 3 irritation[1][2][3]

Exposure) [7]

o Causality of Irritation: Amine salts can disrupt the lipid bilayer of cell membranes. Upon
contact with moist tissues like skin, eyes, or the respiratory tract, the salt can dissociate,
leading to localized changes in pH and an inflammatory response, manifesting as irritation.
Prolonged contact can lead to more severe damage.

Key Chemical Identifiers

Identifier Value

CAS Number 5003-71-4[4][6]

EC Number 225-675-0[3]

Molecular Formula CsHsBrN - HBr (or CsHeBrz2N)[6][8]
Molecular Weight 218.92 g/mol [3][6]

3-Aminopropyl bromide hydrobromide, 1-Amino-
Synonyms 3-bromopropane hydrobromide, 3-

Bromopropylammonium bromide[3][5][8]
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Section 2: Physicochemical Properties and
Reactivity Analysis

Understanding the physical properties of propylamine hydrobromide is critical for designing

appropriate storage and handling procedures.

Property Value / Description Implication for Handling
Fine powder increases the risk
White to off-white crystalline of aerosolization; handle with
Appearance ] )
powder or chunks.[3] appropriate respiratory
protection.
) ) Stable at standard laboratory
Melting Point 171-175 °C (340-347 °F)[7][9]
temperatures.
High water solubility means
» Soluble in water (50 mg/ml).[3]  spills can easily spread with
Solubility
[9] water and enter aqueous
waste streams.[10]
Stable under normal Must be stored in a tightly
temperatures and pressures. sealed container in a dry
Stability [3] Hygroscopic (absorbs environment (e.g., desiccator)

moisture from the air).[5][10]
[11]

to prevent degradation and

clumping.[10]

Reactivity and Incompatible Materials

e Incompatible Agents: Strong oxidizing agents.[4] The amine functional group can be readily

oxidized, potentially leading to a vigorous or exothermic reaction.

» Hazardous Decomposition: When subjected to high heat or combustion, propylamine

hydrobromide will decompose, releasing toxic and corrosive fumes, including:

o Nitrogen oxides (NOx)[3][4]

o Carbon monoxide (CO) and Carbon dioxide (CO2)[4]
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o Hydrogen bromide (HBr)[3][4]

The release of HBr gas is particularly hazardous, as it is a corrosive respiratory irritant. All
thermal decompositions must be assumed to produce these byproducts and should be
conducted within a certified chemical fume hood.

Section 3: Toxicological Profile and Exposure Risk
Management

The primary toxicological concern is acute irritation upon direct contact.[5] While
comprehensive human data is lacking, animal studies indicate a moderate level of toxicity, with
an intraperitoneal LD50 in mice of 109 mg/kg.[3][11]

Routes of Exposure and Physiological Effects

The following diagram outlines the primary exposure routes and the resulting physiological
consequences, forming the basis for our risk mitigation strategies.

4 : .
€ Routes of EXposure\ Physiological Effects

_ Gastrointestinal Irritation
Ingestion (Harmful if Swallowed)

A Serious Eye Irritation
Eye Contactj (Pain, Tearing, Redness)

~

\ Skin Irritation
Dermal Contact ; :
( J (Redness, Itching, Pain)

Gnhalation of Dust Respiratory Tract Irritation
\_ ) (Coughing, Shortness of Breath)

Click to download full resolution via product page

Caption: Exposure routes and their corresponding health effects.
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Section 4: Risk Mitigation and Safe Handling
Protocols

A multi-layered approach involving engineering controls, personal protective equipment (PPE),
and procedural workflows is essential for mitigating the risks associated with propylamine
hydrobromide.

Engineering Controls
e Primary Containment: All weighing and handling of the solid material must be performed

within a certified chemical fume hood to prevent inhalation of dust.

e Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions.

Personal Protective Equipment (PPE) Selection

The selection of PPE is not merely a checklist; it is a system designed to protect the user from
the specific hazards of the chemical.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1643316?utm_src=pdf-body
https://www.benchchem.com/product/b1643316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1643316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Rationale

Hand Protection

Nitrile rubber gloves (minimum

0.11 mm thickness).

Provides a barrier against skin
irritation. Always inspect gloves
for tears or holes before use.

[2]

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.[9]

Protects against accidental
splashes or aerosolized dust

reaching the eyes.[2]

Skin/Body Protection

Standard laboratory coat.
Wear long pants and closed-

toe shoes.

Prevents incidental contact

with skin on arms and legs.[9]

Respiratory Protection

Not required if handled

exclusively within a fume hood.

If dust cannot be controlled,
use a NIOSH-approved N95
(or better) particulate

respirator.

Protects against inhalation of

irritating dust particles.

Experimental Workflow: A Self-Validating Protocol

This workflow integrates safety checks at each stage to ensure a self-validating system of
operation.
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\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Bromopropylamine hydrobromide | 5003-71-4 [chemicalbook.com]
¢ 2. echemi.com [echemi.com]

¢ 3. echemi.com [echemi.com]

e 4. fishersci.com [fishersci.com]

e 5. 3-Bromopropylamine hydrobromide | C3H9Br2N | CID 78701 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. chemscene.com [chemscene.com]

e 7. 3-Bromopropylamine hydrobromide, 98% | Fisher Scientific [fishersci.ca]

e 8. pschemicals.com [pschemicals.com]

e 9. chembk.com [chembk.com]

e 10. assets.thermofisher.com [assets.thermofisher.com]

e 11. 3-Bromopropylamine hydrobromide - Hazardous Agents | Haz-Map [haz-map.com]

 To cite this document: BenchChem. [propylamine hydrobromide safety data sheet
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1643316#propylamine-hydrobromide-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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